N-(sec-butyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide
Description
Type 2 diabetes is a chronic metabolic disorder characterized by hyperglycemia and insulin resistance. Despite the availability of various antidiabetic drugs, the management of type 2 diabetes remains a challenge due to their side effects and limited efficacy. Therefore, there is a need for the development of new and effective drugs for the treatment of type 2 diabetes.
Scientific Research Applications
Comparative Metabolism in Human and Rat Liver Microsomes
Research by Coleman, Linderman, Hodgson, and Rose (2000) has explored the metabolism of various chloroacetamide herbicides, which share structural similarities with N-(sec-butyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide, in human and rat liver microsomes. Their findings highlight the complex metabolic pathways involved, potentially offering insights into how similar compounds might be metabolized and the implications for human health. Read more.
Biological Activities and Computational Analysis
Gull et al. (2016) synthesized a series of acetamide derivatives, including structures similar to N-(sec-butyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide, and evaluated them for various biological activities, notably for urease inhibition. This research could provide a foundation for understanding the biological activities of N-(sec-butyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide and related compounds. Read more.
Antioxidant and Anti-inflammatory Properties
Koppireddi et al. (2013) investigated the antioxidant and anti-inflammatory properties of novel N-(1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides. Their work suggests that compounds with structural features similar to N-(sec-butyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide could possess significant medicinal properties. Read more.
Anticonvulsant Activity
Research conducted by Aktürk et al. (2002) on omega-(1H-imidazol-1-yl)-N-phenylalkanoic acid amide derivatives, related in structure to N-(sec-butyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide, revealed promising anticonvulsant activity. This could indicate potential applications in neurological disorders for similar compounds. Read more.
Antimicrobial and Antifungal Activities
Saravanan et al. (2010) synthesized novel thiazole derivatives and evaluated their antimicrobial and antifungal activities. The synthesis and biological evaluation of compounds structurally akin to N-(sec-butyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide could lead to the development of new antimicrobial agents. Read more.
properties
IUPAC Name |
N-butan-2-yl-2-[2-[(2-methoxyphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N4O3S/c1-4-11(2)18-15(22)9-12-10-25-17(19-12)21-16(23)20-13-7-5-6-8-14(13)24-3/h5-8,10-11H,4,9H2,1-3H3,(H,18,22)(H2,19,20,21,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AHLJBOBHJODYKI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NC(=O)CC1=CSC(=N1)NC(=O)NC2=CC=CC=C2OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N4O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(2R,5S)-5-(Aminomethyl)oxolan-2-yl]methanol](/img/structure/B2383171.png)
![3-(1-Pyrido[3,4-d]pyrimidin-4-ylpyrrolidin-3-yl)-1,3-oxazolidin-2-one](/img/structure/B2383173.png)
![N-[(1-Aminocycloheptyl)methyl]-1-tert-butyl-5-methylpyrazole-3-carboxamide;hydrochloride](/img/structure/B2383186.png)
![N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]-4-nitrobenzamide](/img/structure/B2383188.png)
![N-(2-(benzo[b]thiophen-3-yl)-2-(dimethylamino)ethyl)-4-(N,N-dimethylsulfamoyl)benzamide](/img/structure/B2383189.png)
